Cas no 5138-92-1 (Benzenesulfonic acid,4-chloro-3-methyl-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-chloro-3-methyl-, sodium salt (1:1)
• CAS No: 5138-92-1
• MF: C₇H₇ClNaO₃S
• MW: 229.636451005936
• CID: 381854
• PubChem ID: 24181112
• Update Time: 2025-04-19

Benzenesulfonic acid,4-chloro-3-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-3-methyl-, sodium salt (1:1)
• sodium,4-chloro-3-methylbenzenesulfonic acid
• NSC4869
• DTXSID60636147
• 5138-92-1
• NSC-4869
• sodium;4-chloro-3-methylbenzenesulfonic acid

• Inchi： 1S/C7H7ClO3S.Na/c1-5-4-6(12(9,10)11)2-3-7(5)8;/h2-4H,1H3,(H,9,10,11);/q;+1
• InChI Key： JPFBVTMFUQNZKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)S(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 205.98051
• Monoisotopic Mass: 228.9702122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37